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Introduction
Volanesorsen (marketed as Waylivra) is an antisense oligonucleotide designed to inhibit the

synthesis of apolipoprotein C-III (apoC-III), a key regulator of triglyceride metabolism.[1][2][3][4]

It is used to treat familial chylomicronemia syndrome (FCS), a rare genetic disorder

characterized by severe hypertriglyceridemia.[3][5] Accurate measurement of volanesorsen
concentration in plasma is crucial for pharmacokinetic (PK) and pharmacodynamic (PD)

studies, enabling the optimization of dosing regimens and the assessment of therapeutic

efficacy and safety.

These application notes provide detailed protocols for two established methods for quantifying

volanesorsen in plasma: a Hybridization-Ligation Enzyme-Linked Immunosorbent Assay

(ELISA) and a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Mechanism of Action of Volanesorsen
Volanesorsen is a synthetic antisense oligonucleotide that selectively binds to the messenger

RNA (mRNA) of apoC-III in the liver.[2][3] This binding event prevents the translation of apoC-III

protein. The reduction in apoC-III levels leads to increased activity of lipoprotein lipase (LPL),

an enzyme responsible for the breakdown of triglycerides, resulting in lower plasma triglyceride

levels.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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